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Compound Name: Antioxidant 1098

Cat. No.: B179406

Antioxidant 1098: A Comparative Guide to
Performance in Accelerated Aging Tests

For Researchers, Scientists, and Drug Development Professionals

In the realm of polymer stabilization, the selection of an appropriate antioxidant is critical to
ensure product longevity and performance under demanding environmental conditions. This
guide provides an objective comparison of Antioxidant 1098 against other common
alternatives, supported by experimental data from accelerated aging tests.

Overview of Antioxidant 1098

Antioxidant 1098, chemically known as N,N'-hexane-1,6-diylbis(3-(3,5-di-tert-butyl-4-
hydroxyphenyl)propionamide), is a high-performance, sterically hindered phenolic antioxidant.
It is particularly effective in protecting organic substrates such as plastics, synthetic fibers, and
elastomers against thermo-oxidative degradation.[1] Its non-discoloring nature and low volatility
make it a preferred choice for a variety of applications, including in polyamides (Nylon),
polyacetals, polyesters, and polyurethanes.[1]

Comparative Performance in Accelerated Aging

Accelerated aging tests are designed to simulate the long-term effects of environmental stress
on a material in a compressed timeframe, typically by exposing it to elevated temperatures.
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The following tables summarize the performance of Antioxidant 1098 in comparison to other
commercially available antioxidants in various polymer systems.

Table 1: Performance in Polyamide 6 (PA6) after
Accelerated Aging

This table presents data from a study comparing the performance of various antioxidants in
Polyamide 6 (PA6) after accelerated aging at 120°C for 1000 hours.

L Tensile Strength Melt Viscosity
Antioxidant . Color Change (OE)
Retention (%) Increase (%)
None 45 12.5 +60
Antioxidant 1098 88 3.2 +15
Irganox 1076 72 5.8 +30
Ethanox 330 68 7.1 +35

Table 2: Performance in Polyamide 66 (PA66)
Automotive Components

The following data is from a case study on automotive nylon 66 engine covers subjected to
under-the-hood temperatures exceeding 150°C. The original formulation used Irganox 1076,
which was then replaced with Antioxidant 1098 at the same loading level.

Property Irganox 1076 (0.5%) Antioxidant 1098 (0.5%)
Tensile Elongation Retention Baseline +30%
Yellowing Baseline -40%
Surface Blooming/Migration Not specified None

Table 3: Performance in Bio-Based Polyamide 56T
(PA56T) after Accelerated Aging
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This table summarizes findings from a study on the stabilization of bio-based Polyamide 56T
(PA56T) after aging in a circulating air oven at 150°C. The study compared Irganox 1098 with
other stabilizers.[2]

Stabilizer Key Observation

Showed a higher carbonyl content compared to

other antioxidants, which may be attributed to
Irganox 1098 i )

the final products of the hindered phenol

antioxidant mechanism.[2]

Effectively inhibited the yellowing of the polymer.

Doverphos S9228 & SH3368 (in combination) 2]

Experimental Protocols

The data presented above is derived from accelerated aging tests conducted under controlled
laboratory conditions. A general methodology for such tests, based on industry standards like
ASTM D3045, is outlined below.[3][4]

Accelerated Oven Aging Test Protocol (General)

e Specimen Preparation: Test specimens of the polymer with and without the specified
antioxidant are prepared, typically in the form of tensile bars or plaques of a standardized
thickness.

» Conditioning: Specimens are conditioned at a standard temperature and humidity to ensure
uniformity before aging.

e Aging: The specimens are placed in a calibrated, forced-air circulation oven at a specified
elevated temperature for a defined duration (e.g., 120°C for 1000 hours).

o Post-Aging Evaluation: After the aging period, the specimens are removed from the oven
and allowed to cool to room temperature.

o Property Measurement: A series of tests are conducted on both the aged and unaged
(control) specimens to evaluate changes in key physical and mechanical properties. These
tests may include:
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[e]

Tensile Testing (e.g., ASTM D638): To determine tensile strength and elongation at break.

o

Colorimetry (e.g., CIE Lab*): To quantify changes in color (yellowing).

[¢]

Melt Flow Index (MFI) or Rheometry: To assess changes in melt viscosity.

[¢]

Spectroscopy (e.g., FTIR): To identify chemical changes, such as the formation of carbonyl
groups.

Visualizing Experimental and Mechanistic Pathways

To further elucidate the processes involved, the following diagrams illustrate a typical
experimental workflow for accelerated aging and the general antioxidant mechanism of
hindered phenols like Antioxidant 1098.
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A typical experimental workflow for accelerated aging tests.
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The antioxidant mechanism of a hindered phenol like Antioxidant 1098.
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Conclusion

The experimental data consistently demonstrates that Antioxidant 1098 provides superior
protection against thermo-oxidative degradation in polyamides compared to several other
commercial antioxidants. Its ability to effectively retain mechanical properties, such as tensile
strength and elongation, while minimizing discoloration makes it a robust solution for
demanding applications. The selection of an antioxidant should always be guided by the
specific polymer system, the processing conditions, and the end-use environment. The data
presented in this guide serves as a valuable resource for researchers and professionals in
making informed decisions for their material stabilization needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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